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Compound of Interest

Compound Name: 14-(4-Nitrobenzoyloxy)yohimbine

Cat. No.: B022970 Get Quote

Essential Safety and Handling of 14-(4-
Nitrobenzoyloxy)yohimbine
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 14-(4-Nitrobenzoyloxy)yohimbine. Given the absence of a specific Safety Data Sheet

(SDS) for this yohimbine analog, the following guidance is based on the known hazards of the

parent compound, yohimbine, and general best practices for handling potent, hazardous

chemicals.

Hazard Identification and Health Effects
While specific toxicity data for 14-(4-Nitrobenzoyloxy)yohimbine is not available, it should be

handled as a potent and hazardous compound. The parent compound, yohimbine, is known to

be toxic if swallowed, in contact with skin, or if inhaled.[1][2] It can cause a range of adverse

effects, including but not limited to, gastrointestinal distress, tachycardia, anxiety, agitation, and

hypertension.[3][4] Severe overexposure can lead to neurological and cardiovascular

complications.[5][6]

Summary of Potential Health Hazards (based on Yohimbine):
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Hazard Route Potential Health Effects

Oral Fatal if swallowed.[1][7]

Dermal Toxic in contact with skin.[1][2]

Inhalation Toxic if inhaled.[1][2]

Eye Contact May cause irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the hazardous substance.[8] This is critical for preventing exposure through inhalation, skin

contact, and accidental ingestion.[9]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Double gloving with chemically

resistant gloves (e.g., nitrile).

One glove cuff should be

under the gown cuff and the

other over.[10]

Prevents skin contact. Double

gloving provides an extra layer

of protection.

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[10] A "bunny suit" or coverall

can provide more complete

protection.[11]

Protects skin from splashes

and aerosol exposure.

Eye and Face Protection
Safety goggles or a face

shield.[11]

Protects eyes from splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the powder

form or if there is a risk of

aerosol generation.[11]

Prevents inhalation of the

compound.

Handling and Storage
Operational Plan for Safe Handling:

Preparation: Work should be conducted in a designated area, such as a chemical fume hood

or a Class II Biosafety Cabinet, to ensure adequate ventilation and containment.[8][12]

Donning PPE: Put on all required PPE before handling the compound.

Weighing and Aliquoting: Handle the solid compound with care to avoid generating dust. Use

appropriate tools and techniques for weighing and transferring.

In Solution: When working with the compound in solution, be mindful of potential splashes

and aerosol generation.
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Post-Handling: Thoroughly wash hands and any exposed skin after handling, even if gloves

were worn.[12] Decontaminate all surfaces and equipment.

Doffing PPE: Remove PPE in a manner that avoids cross-contamination.

Storage:

Store in a tightly closed, properly labeled container.[1][12]

Keep in a cool, dry, and well-ventilated place.[12]

Store in a locked-up and secure location.[2][12]

First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Ingestion

If swallowed, immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[12]

Skin Contact

If on skin, wash with plenty of soap and water.

Remove contaminated clothing immediately and

wash it before reuse.[12]

Inhalation

If inhaled, remove the victim to fresh air and

keep at rest in a position comfortable for

breathing. Call a POISON CENTER or

doctor/physician.[12]

Eye Contact
Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[12]

Disposal Plan
All waste generated from handling 14-(4-Nitrobenzoyloxy)yohimbine must be considered

hazardous.
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Disposal Procedures:

Solid Waste: Place contaminated solid waste (e.g., pipette tips, gloves, gowns, paper towels)

in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste in a compatible and properly labeled hazardous waste

container. Segregate waste streams as appropriate (e.g., halogenated vs. non-halogenated

solvents).[13]

Disposal: Dispose of all waste through an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][12] Do not dispose of down the drain or in regular

trash.

Experimental Workflow Diagram
The following diagram outlines the standard operational workflow for safely handling 14-(4-
Nitrobenzoyloxy)yohimbine in a laboratory setting.
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Caption: Workflow for handling 14-(4-Nitrobenzoyloxy)yohimbine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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